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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib
Cat. No.: B15808316
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Executive Summary

The identification of N-nitrosamine impurities in Janus Kinase (JAK) inhibitors is a critical
regulatory requirement under FDA and EMA guidelines. Ruxolitinib, containing a secondary
amine within its pyrrolo[2,3-d]pyrimidine core, is susceptible to nitrosation at the N-7 position.[1]

[2]

This protocol establishes a definitive structural proof for 7-Nitroso-Ruxolitinib. Unlike standard
API analysis, this workflow addresses the unique challenges of nitrosamine characterization:
restricted rotation (rotamerism) and nitrogen-specific connectivity.

Chemical Context & Structural Logic[4][5]
The Nitrosation Site

Ruxolitinib contains a pyrazole ring and a pyrrolo[2,3-d]pyrimidine system.[3] While the
pyrazole nitrogens are substituted or pyridine-like, the N-7 position of the pyrrolo[2,3-
d]pyrimidine is a secondary amine (

hybridized lone pair participation), making it the nucleophilic site for reaction with nitrosating
agents (e.g., nitrites in acidic excipients).
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The Rotamer Challenge

N-Nitroso compounds exhibit partial double-bond character (

) between the amine nitrogen and the nitroso nitrogen. This restricts rotation, leading to the
presence of E (trans) and Z (cis) rotamers in solution at room temperature.

e Consequence: NMR spectra will show "doubled" peaks for protons near the nitrosation site
(specifically H-6 and the cyclopentyl methine).

o Solution: Variable Temperature (VT) NMR is required to coalesce these signals, confirming
they are dynamic rotamers rather than distinct impurities.

Structural Visualization

The following diagram maps the core connectivity and the critical N-7 nitrosation site.
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Figure 1: Formation and rotameric equilibrium of N-Nitroso-Ruxolitinib.
Experimental Protocol

Sample Preparation

e Solvent: DMSO-d6 (99.9% D) is preferred over CDCI3. DMSO ensures solubility and
typically separates rotamer signals more distinctly due to viscosity and polarity.

e Concentration:
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o For 1H/13C: > 2 mg in 600 pL.

o For 15N HMBC: > 10 mg is recommended due to low sensitivity.

e Tube: 3 mm or 5 mm high-precision NMR tubes (e.g., Wilmad 535-PP).

Instrument Parameters

e Field Strength: Minimum 500 MHz (600 MHz+ recommended for resolving rotamers).
o Probe: Cryoprobe (Helium or Nitrogen cooled) is highly advantageous for 15N detection.
e Temperature:

o Experiment A: 298 K (25°C) — To observe rotamers.

o Experiment B: 373 K (100°C) — To observe coalescence (High-Temp DMSO limit).

The Elucidation Workflow
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Figure 2: Step-by-step NMR elucidation strategy.

Data Analysis & Diagnhostic Signals
Proton (1H) NMR

The most obvious change from the API is the disappearance of the broad NH singlet and the

deshielding of the H-6 proton.
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o N-Nitroso-
Ruxolitinib (API) litinib
Position APl Diagnostic Feature
(ppm)
(ppm)
] Primary evidence of
NH (N-7) ~12.1 (Broad Singlet) Absent o
N-substitution.
Deshielding due to
electron-withdrawing
8.0-85 .
H-6 ~7.6 (d) ] Nitroso group.
(Split/Doubled)
Appears as two sets
of signals (Rotamers).
H-2 ~8.7 (s) 8.8-9.0(s) Slight downfield shift.
Magnetic anisotropy
Cyclopentyl Multiplets Complex Multiplets of N=0O affects spatial

neighbors.

Nitrogen (15N) NMR

This is the "smoking gun" experiment. Direct detection is insensitive; use 1H-15N HMBC

optimized for long-range coupling (

Hz).

Reference Scale: Liquid NH3 = 0 ppm.[4]
» Target Signal: The Nitroso Nitrogen (

-N=0).

» Expected Shift:540 — 580 ppm (Liquid NH3 scale) or ~150 — 200 ppm (Nitromethane scale).

o Connectivity: Look for correlation between H-6 and the N-7 (pyrrole nitrogen, ~140-160 ppm)
and potentially weak coupling to the Nitroso N.

Variable Temperature (VT) NMR
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To prove the impurity is a single chemical entity and not a mixture of two contaminants:
e Acquire 1H NMR at 25°C: Observe split signals for H-6 (ratio often 60:40 or 70:30).
e Heat to 50°C, 75°C, 100°C in DMSO-d6.

o Result: The two peaks for H-6 will broaden and eventually merge (coalesce) into a single
sharp peak at high temperature. Upon cooling back to 25°C, the split pattern returns.
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Disclaimer: This protocol is for research and development purposes. Handling of nitrosamines
requires strict safety protocols due to potential mutagenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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